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Compound Name: Tubulin polymerization-IN-60

Cat. No.: B12378796

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tubulin Polymerization-IN-60 (also known as TPI-60 or BF3) is a potent, cell-permeable small

molecule inhibitor of tubulin polymerization. It functions by binding to the colchicine binding site

on β-tubulin, thereby disrupting the dynamic instability of microtubules. This interference with

microtubule function leads to cell cycle arrest at the G2/M phase, ultimately inducing apoptosis

in cancer cells. These characteristics make Tubulin Polymerization-IN-60 a valuable tool for

cancer research and a potential candidate for drug development.

Note: Detailed primary scientific literature on the synthesis and comprehensive biological

evaluation of Tubulin Polymerization-IN-60 is not readily available. The information presented

here is based on data from chemical suppliers and general knowledge of colchicine-binding

site inhibitors. The provided protocols are representative methods for assessing the activity of

tubulin polymerization inhibitors and may require optimization for specific experimental

conditions.
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Tubulin Polymerization-IN-60 exerts its cytotoxic effects by disrupting microtubule dynamics,

which are crucial for various cellular processes, particularly mitosis. By binding to the colchicine

site on β-tubulin, it prevents the polymerization of tubulin dimers into microtubules. This leads

to the depolymerization of existing microtubules and the inability to form a functional mitotic

spindle, a critical apparatus for chromosome segregation during cell division. The disruption of

the mitotic spindle activates the spindle assembly checkpoint (SAC), causing a prolonged

arrest of the cell cycle in the G2/M phase. This sustained mitotic arrest ultimately triggers the

intrinsic apoptotic pathway, leading to programmed cell death.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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